3-methyl-4-nitrosomorpholine
Overview
Description
3-methyl-4-nitrosomorpholine (3M4NM) is a nitrosamine compound that has been extensively studied in both scientific and medical research. It is a member of the nitrosamine family, which is composed of compounds that contain a nitroso group linked to a heterocyclic nitrogen atom. 3M4NM is also known as 4-nitroso-3-methylmorpholine or 4-nitroso-3-methyl-morpholine-N-oxide. It is a colorless crystalline solid that is soluble in water and slightly soluble in organic solvents.
Scientific Research Applications
3M4NM has been widely studied in scientific research due to its potential for use in a variety of applications. It has been studied as a model compound for studying the reactivity of nitrosamines, as a potential carcinogen, and as a potential therapeutic agent. In addition, 3M4NM has been studied as a potential inhibitor of enzymes involved in the metabolism of drugs, as a potential antioxidant, and as a potential inhibitor of HIV-1 reverse transcriptase.
Mechanism of Action
The exact mechanism of action of 3M4NM is not fully understood. However, it is thought to act by forming covalent bonds with cellular macromolecules such as DNA and proteins, which can lead to a variety of cellular effects. In addition, it is believed to be metabolized by cytochrome P450 enzymes and to form reactive metabolites that can interact with cellular macromolecules.
Biochemical and Physiological Effects
3M4NM has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism of drugs. In addition, 3M4NM has been shown to have cytotoxic effects on a variety of cell lines and to induce DNA damage. It has also been shown to have anti-inflammatory, antioxidant, and anti-HIV-1 effects.
Advantages and Limitations for Lab Experiments
3M4NM is a useful compound for laboratory experiments due to its relative stability and low cost. It is also relatively easy to synthesize and can be stored at room temperature for extended periods of time. However, 3M4NM is a potential carcinogen and should be handled with care. In addition, it is not soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
Future research on 3M4NM could focus on further elucidating its mechanism of action, exploring its potential therapeutic applications, and studying its potential for use as an inhibitor of drug metabolism. In addition, further research could be conducted on its potential toxicity and the potential for it to induce DNA damage. Finally, further research could be conducted on its potential use as an antioxidant and its potential for use as an inhibitor of HIV-1 reverse transcriptase.
Synthesis Methods
3M4NM can be synthesized via a two-step process. In the first step, 4-nitroso-3-methylmorpholine is formed by treating 3-methylmorpholine with nitrous acid. In the second step, the nitroso group is converted to the nitro group by treating the intermediate with a reducing agent such as sodium sulfite.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-methyl-4-nitrosomorpholine can be achieved through the nitrosation of 3-methylmorpholine using a nitrosating agent.", "Starting Materials": [ "3-methylmorpholine", "Nitrosating agent (e.g. sodium nitrite, nitric acid)" ], "Reaction": [ "Dissolve 3-methylmorpholine in anhydrous ether or chloroform.", "Add the nitrosating agent slowly to the solution while stirring at a low temperature (0-5°C).", "Maintain the temperature and stirring for several hours until the reaction is complete.", "Extract the product with ether or chloroform.", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain 3-methyl-4-nitrosomorpholine as a yellow oil." ] } | |
CAS RN |
94123-29-2 |
Product Name |
3-methyl-4-nitrosomorpholine |
Molecular Formula |
C5H10N2O2 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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